Cas no 120824-08-0 (2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid)

• Product name: 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid
• CAS No: 120824-08-0
• MF: C₁₄H₁₅NO₅S₂
• MW: 341.402601480484
• CID: 202311
• PubChem ID: 65940

2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid
• [(5-{2-[(Phenylsulfonyl)amino]ethyl}-2-thienyl)oxy]acetic acid
• ((5-(2-Benzenesulfonamidoethyl)-2-thienyl)oxy)acetic acid
• [(5-{2-[(phenylsulfonyl)amino]ethyl}thiophen-2-yl)oxy]acetic acid
• Linotroban [INN]
• UNII-6O2O36OL57
• linotroban
• 2-[5-[2-(Phenylsulfonylamino)ethyl]thiophen-2-yl]oxyacetic acid
• Tox21_111755
• 120824-08-0
• 6O2O36OL57
• CL 87-15-01
• NCGC00160350-01
• 141443-73-4
• L003572
• DTXCID2026103
• NS00122349
• HN 11500
• CHEMBL1742437
• 2-((5-(2-(phenylsulfonamido)ethyl)thiophen-2-yl)oxy)acetic acid
• CAS-120824-08-0
• Q27265212
• DTXSID4046103
• HN11500
• CL-87-15-01
• HN-11500
• SCHEMBL635680
• AKOS000277492

• Inchi： InChI=1S/C14H15NO5S2/c16-13(17)10-20-14-7-6-11(21-14)8-9-15-22(18,19)12-4-2-1-3-5-12/h1-7,15H,8-10H2,(H,16,17)
• InChI Key： ISSKMEQROMFEHL-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(OCC(O)=O)=CC=2)(=O)=O)C=CC=CC=1

Computed Properties

• Exact Mass: 341.03925
• Monoisotopic Mass: 341.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• Tautomer Count: nothing
• XLogP3: 2.5
• Surface Charge: 0

Experimental Properties

• Density: 1.411
• Boiling Point: 558.8°Cat760mmHg
• Flash Point: 291.7°C
• Refractive Index: 1.611
• PSA: 92.7

Additional information on 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid

Comprehensive Guide to 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid (CAS No. 120824-08-0): Properties, Applications, and Market Insights

2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid (CAS No. 120824-08-0) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a thiophene core linked to a benzenesulfonamide group via an ethyl bridge, has garnered attention for its unique structural properties and versatile applications. In this article, we delve into its chemical characteristics, synthesis pathways, and emerging uses, while addressing frequently asked questions in the scientific community.

The molecular structure of 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid combines a thiophene ring with a carboxylic acid functional group, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for drug development, especially in targeting enzyme inhibition and receptor modulation. Its CAS No. 120824-08-0 is frequently searched in academic databases, reflecting its growing relevance in drug discovery and material science.

One of the key advantages of this compound lies in its synthetic versatility. The presence of both sulfonamide and carboxylic acid moieties allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. Recent studies have explored its role in anti-inflammatory and antimicrobial agents, aligning with the global demand for novel therapeutic solutions. Searches for "thiophene derivatives in medicine" and "sulfonamide-based drugs" highlight the public interest in such innovations.

From an industrial perspective, 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid is gaining traction as a high-value intermediate in fine chemical production. Its compatibility with green chemistry principles—such as reduced waste generation and energy-efficient synthesis—makes it appealing for sustainable manufacturing. Queries like "eco-friendly chemical synthesis" and "sustainable pharmaceutical intermediates" resonate with current market trends, emphasizing the compound's alignment with environmental goals.

Quality control and analytical characterization are critical for CAS No. 120824-08-0. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency, addressing common concerns about "how to verify chemical purity" among buyers. The compound’s stability under standard storage conditions further enhances its practicality for laboratory and industrial use.

In conclusion, 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-yl]oxyacetic acid represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to sustainable chemistry—coupled with its structural uniqueness, position it as a compound of enduring scientific and commercial interest. As research continues to uncover new potentials, this molecule is poised to remain a focal point in both academic and industrial discussions.